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For Immediate Release

Kunming, China - Rauvotetraphylline C, a novel monoterpenoid indole alkaloid, has been

identified as part of a group of five new compounds isolated from the aerial parts of Rauvolfia

tetraphylla. This technical guide provides an in-depth review of the existing literature on

Rauvotetraphylline C and its related analogues, with a focus on its isolation, structural

elucidation, and preliminary biological evaluation. This document is intended for researchers,

scientists, and drug development professionals.

Introduction
Rauvotetraphylline C is a member of the extensive family of indole alkaloids, a class of

naturally occurring compounds with significant pharmacological potential. It was first isolated

and characterized in 2012 by a team of researchers led by Yuan Gao from the Kunming

Institute of Botany, Chinese Academy of Sciences.[1] The genus Rauvolfia has a long history in

traditional medicine for treating conditions such as hypertension and snakebites, owing to its

rich composition of bioactive alkaloids.

Isolation and Structure Elucidation
Rauvotetraphylline C was isolated from the ethanolic extract of the aerial parts of Rauvolfia

tetraphylla. The isolation process involved a multi-step chromatographic separation procedure.
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Experimental Protocol: Isolation of Rauvotetraphyllines
A-E
The following is a generalized workflow for the isolation of Rauvotetraphylline C and its

analogues, based on typical phytochemical isolation procedures.
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Extraction

Fractionation

Chromatographic Separation

Isolated Compounds

Aerial Parts of Rauvolfia tetraphylla

Ethanol Extraction

Crude Ethanolic Extract

Acid-Base Partitioning

Total Alkaloidal Fraction

Silica Gel Column Chromatography

Sephadex LH-20 Column

Preparative HPLC

Rauvotetraphylline C Rauvotetraphyllines A, B, D, E
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Seed cancer cells into 96-well plates

Treat cells with varying concentrations of Rauvotetraphylline C

Incubate for a specified period (e.g., 48-72 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Add solubilizing agent (e.g., DMSO)

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate the IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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